Estriol 3-sulfate
Overview
Description
Estriol sulfate, or estriol 3-sulfate, is a conjugated metabolite of estriol that is present in high quantities during pregnancy . It is formed from estriol in the liver and is eventually excreted in the urine by the kidneys . It has much higher water solubility than does estriol .
Synthesis Analysis
Estriol 3-sulfate is synthesized from estriol in the liver . It is a sodium salt with a linear formula of C18H23O6SNa . The synthesis process involves the use of 1,3,5(10)-Estratriene-3,16α,17β-triol 3-sulfate, 3,16α,17β-Trihydroxy-1,3,5(10)-estratriene 3-sulfate .
Molecular Structure Analysis
The molecular weight of Estriol 3-sulfate is 390.43 . Its linear formula is C18H23O6SNa . The structure includes a steroid backbone with a sulfate group attached .
Chemical Reactions Analysis
Estrogen sulfates, including Estriol 3-sulfate, can be directly analyzed with GC-MS . The deconjugation procedure can be omitted . In the procedure, estrogen sulfates could be directly derivatized to their corresponding free estrogen derivatives .
Physical And Chemical Properties Analysis
Estriol 3-sulfate is a conjugated metabolite of estriol with much higher water solubility .
Scientific Research Applications
Environmental Monitoring
Estriol 3-sulfate: is used in environmental studies to measure the presence of estrogenic compounds in surface water. A modified derivatization-based methodology allows for the detection of estrogens, including Estriol 3-sulfate , in both free and conjugated forms. This is crucial for assessing the environmental impact of estrogens, which can exhibit strong endocrine-disrupting potency even at low concentrations .
Diagnostic Assay Manufacturing
In the field of diagnostics, Estriol 3-sulfate is utilized for the production of assays. It is available as a high-quality powder (≥98%, TLC) and is used in the manufacturing of diagnostic assays, particularly in hematology and histology applications. Its solubility in methanol and stability due to methylglucamine make it suitable for these purposes .
Obstetrics and Gynecology
Estriol 3-sulfate: levels in maternal urine (uE3) are potential biomarkers for predicting the onset of labor. A high level or a sudden increase in uE3 levels may indicate impending labor, making it a valuable tool for obstetricians and gynecologists .
Cancer Treatment Research
Estrogens, including Estriol 3-sulfate , are investigated for their role in cancer treatment. Estrogens are known to be crucial for the maturation and maintenance of sexual characteristics and the reproductive system, and they are used in hormone therapies and as growth-promoting agents. Their potential use in specific cancer treatments is an area of ongoing research .
Endocrine Disruption Studies
Research into the effects of endocrine disruptors on aquatic species and humans often includes Estriol 3-sulfate . Due to its potent estrogenic activity, it is used to study the effects of such compounds on the endocrine system and to develop strategies to mitigate their impact .
Pharmaceutical Development
Estriol 3-sulfate: is also relevant in the development of pharmaceuticals. Its role as an active ingredient in contraceptives and hormone therapies makes it a compound of interest in the pharmaceutical industry. Research into its properties and effects continues to inform the development of new drugs .
Mechanism of Action
Safety and Hazards
Future Directions
Estrogen sulfates, including Estriol 3-sulfate, have been found to have strong endocrine disrupting potency to aqueous species and even human beings at low range . Therefore, the development of potent STS inhibitors will allow their potential therapeutic value to be explored in a variety of hormone-dependent cancers and possibly other non-oncological conditions .
properties
IUPAC Name |
[(8R,9S,13S,14S,16R,17R)-16,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] hydrogen sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24O6S/c1-18-7-6-13-12-5-3-11(24-25(21,22)23)8-10(12)2-4-14(13)15(18)9-16(19)17(18)20/h3,5,8,13-17,19-20H,2,4,6-7,9H2,1H3,(H,21,22,23)/t13-,14-,15+,16-,17+,18+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZORQMBLUMWNJEQ-ZXXIGWHRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=C3C=CC(=C4)OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
5150-64-1 (mono-Na salt), 71324-21-5 (mono-K salt), 5150-64-1 (estriol sodium 3-sulfate salt/solvate), 71324-21-5 (monopotassium salt salt/solvate) |
Source
|
| Record name | Estriol 3-sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000481958 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID50963999 |
Source
|
| Record name | Estriol 3-sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50963999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Estriol 3-sulfate | |
CAS RN |
481-95-8 |
Source
|
| Record name | Estriol 3-sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000481958 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Estriol 3-sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50963999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ESTRIOL 3-SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LZ7JHK6R2A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
